1S,2S-Dhac-phenyl trost ligand
1S,2S-Dhac-phenyl trost ligand
Brand Name:
Vulcanchem
CAS No.:
169689-05-8
VCID:
VC20911899
InChI:
InChI=1S/C44H40N2O2P2/c47-43(37-27-13-17-31-41(37)49(33-19-5-1-6-20-33)34-21-7-2-8-22-34)45-39-29-15-16-30-40(39)46-44(48)38-28-14-18-32-42(38)50(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-14,17-28,31-32,39-40H,15-16,29-30H2,(H,45,47)(H,46,48)/t39-,40-/m0/s1
SMILES:
C1CCC(C(C1)NC(=O)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NC(=O)C5=CC=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7
Molecular Formula:
C44H40N2O2P2
Molecular Weight:
690.7 g/mol
1S,2S-Dhac-phenyl trost ligand
CAS No.: 169689-05-8
Cat. No.: VC20911899
Molecular Formula: C44H40N2O2P2
Molecular Weight: 690.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 169689-05-8 |
|---|---|
| Molecular Formula | C44H40N2O2P2 |
| Molecular Weight | 690.7 g/mol |
| IUPAC Name | 2-diphenylphosphanyl-N-[(1S,2S)-2-[(2-diphenylphosphanylbenzoyl)amino]cyclohexyl]benzamide |
| Standard InChI | InChI=1S/C44H40N2O2P2/c47-43(37-27-13-17-31-41(37)49(33-19-5-1-6-20-33)34-21-7-2-8-22-34)45-39-29-15-16-30-40(39)46-44(48)38-28-14-18-32-42(38)50(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-14,17-28,31-32,39-40H,15-16,29-30H2,(H,45,47)(H,46,48)/t39-,40-/m0/s1 |
| Standard InChI Key | AXMSEDAJMGFTLR-ZAQUEYBZSA-N |
| Isomeric SMILES | C1CC[C@@H]([C@H](C1)NC(=O)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NC(=O)C5=CC=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7 |
| SMILES | C1CCC(C(C1)NC(=O)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NC(=O)C5=CC=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7 |
| Canonical SMILES | C1CCC(C(C1)NC(=O)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NC(=O)C5=CC=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7 |
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